Cas no 918897-53-7 (1,3,2-Benzodioxaborole, 2-(1-propylpentyl)-)

1,3,2-Benzodioxaborole, 2-(1-propylpentyl)- structure
918897-53-7 structure
Product Name:1,3,2-Benzodioxaborole, 2-(1-propylpentyl)-
CAS No:918897-53-7
MF:C14H21BO2
MW:232.126344442368
CID:768914
PubChem ID:71426083
Update Time:2025-04-19

1,3,2-Benzodioxaborole, 2-(1-propylpentyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Benzodioxaborole, 2-(1-propylpentyl)-
    • 2-octan-4-yl-1,3,2-benzodioxaborole
    • 2-(Octan-4-yl)benzo[d][1,3,2]dioxaborole
    • 2-(Octan-4-yl)-2H-1,3,2-benzodioxaborole
    • DTXSID20844862
    • 918897-53-7
    • Inchi: 1S/C14H21BO2/c1-3-5-9-12(8-4-2)15-16-13-10-6-7-11-14(13)17-15/h6-7,10-12H,3-5,8-9H2,1-2H3
    • InChI Key: DPWUFFSDOQXZJB-UHFFFAOYSA-N
    • SMILES: O1B(C(CCC)CCCC)OC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 232.1634601g/mol
  • Monoisotopic Mass: 232.1634601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
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